Cas no 924875-28-5 (1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine)

• Product Name: 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine
• CAS No: 924875-28-5
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 6397204
• PubChem ID: 22107878
• Update Time: 2025-10-29

1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• Z88358168
• 924875-28-5
• EN300-26612118
• 1-(2-phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine
• 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine

• Inchi： 1S/C22H26N4O3S/c27-22(20-9-6-11-23-21(20)24-12-4-5-13-24)25-14-16-26(17-15-25)30(28,29)18-10-19-7-2-1-3-8-19/h1-3,6-11,18H,4-5,12-17H2/b18-10+
• InChI Key： OQGJQHWTNMHLND-VCHYOVAHSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=CC=CN=C2N2CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.17256188g/mol
• Monoisotopic Mass: 426.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine

Comprehensive Overview of 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine (CAS No. 924875-28-5)

The compound 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine (CAS No. 924875-28-5) is a sophisticated small molecule that has garnered significant attention in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a pyrrolidine-substituted pyridine core and a piperazine scaffold, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, which are hot topics in oncology and neurodegenerative disease research.

In recent years, the demand for highly selective small-molecule inhibitors has surged, driven by advancements in precision medicine. The sulfonyl and carbonyl functional groups in this compound contribute to its binding affinity and specificity, making it a valuable tool for studying cellular signaling pathways. With the rise of AI-driven drug discovery, molecules like 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine are increasingly being explored through computational modeling and virtual screening techniques.

One of the most searched questions in the field is: "How do heterocyclic compounds like this one interact with biological targets?" The answer lies in its multi-ring system, which allows for diverse interactions with enzymes and receptors. The pyridine-pyrrolidine moiety, for instance, is known to enhance solubility and metabolic stability, addressing common challenges in drug development. This aligns with the growing focus on improving drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion).

Another trending topic is the role of piperazine derivatives in CNS (Central Nervous System) therapeutics. The piperazine ring in this compound could be leveraged to design novel neuroprotective agents or antidepressants, as it often serves as a versatile pharmacophore. Given the increasing prevalence of mental health disorders, this application is highly relevant to current biomedical research.

From a synthetic chemistry perspective, CAS No. 924875-28-5 exemplifies the importance of sulfonamide and amide linkages in medicinal chemistry. These groups are frequently used to enhance target engagement and pharmacokinetic profiles. The compound's styrenesulfonyl component also offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

In conclusion, 1-(2-Phenylethenesulfonyl)-4-[2-(pyrrolidin-1-yl)pyridine-3-carbonyl]piperazine represents a compelling case study in modern drug design. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in treating complex diseases.